Cas no 1189579-87-0 (3-amino-4,5,6,7-tetrahydro-5-methyl-4-oxo-Pyrazolo[1,5-a]pyrazine-2-carboxamide)

3-amino-4,5,6,7-tetrahydro-5-methyl-4-oxo-Pyrazolo[1,5-a]pyrazine-2-carboxamide structure
1189579-87-0 structure
Product Name:3-amino-4,5,6,7-tetrahydro-5-methyl-4-oxo-Pyrazolo[1,5-a]pyrazine-2-carboxamide
CAS No:1189579-87-0
MF:C8H11N5O2
MW:209.205240488052
CID:1101102
PubChem ID:66874879
Update Time:2025-04-20

3-amino-4,5,6,7-tetrahydro-5-methyl-4-oxo-Pyrazolo[1,5-a]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-amino-4,5,6,7-tetrahydro-5-methyl-4-oxo-Pyrazolo[1,5-a]pyrazine-2-carboxamide
    • SCHEMBL1007694
    • YPMXJXKLKSPMMI-UHFFFAOYSA-N
    • 3-Amino-4,5,6,7-tetrahydro-5-methyl-4-oxopyrazolo[1,5-a]pyrazine-2-carboxamide
    • 3-Amino-5-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxamide
    • 1189579-87-0
    • DB-410671
    • Inchi: 1S/C8H11N5O2/c1-12-2-3-13-6(8(12)15)4(9)5(11-13)7(10)14/h2-3,9H2,1H3,(H2,10,14)
    • InChI Key: YPMXJXKLKSPMMI-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C(C(N)=O)=NN2CCN1C)N

Computed Properties

  • Exact Mass: 209.09127461g/mol
  • Monoisotopic Mass: 209.09127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 107Ų
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